Cas no 1806833-22-6 (6-Amino-2-bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine)

• Product Name: 6-Amino-2-bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine
• CAS No: 1806833-22-6
• MF: C₇H₄BrF₅N₂
• MW: 291.0160779953
• CID: 4853363
• Update Time: 2025-08-04

6-Amino-2-bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4BrF5N2/c8-5-4(7(11,12)13)2(6(9)10)1-3(14)15-5/h1,6H,(H2,14,15)
• InChI Key： FZEJHOADSFDRRL-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=C(C(F)F)C=C(N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 3
• Topological Polar Surface Area: 38.9

Additional information on 6-Amino-2-bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine

Comprehensive Overview of 6-Amino-2-bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1806833-22-6)

The compound 6-Amino-2-bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1806833-22-6) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. Its unique molecular structure, characterized by the presence of amino, bromo, difluoromethyl, and trifluoromethyl functional groups, makes it a versatile intermediate for synthesizing complex molecules. Researchers and industry professionals are increasingly exploring its potential applications due to its reactivity and ability to act as a building block in the creation of novel compounds.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their exceptional properties such as enhanced metabolic stability, lipophilicity, and bioavailability. These attributes are particularly valuable in the design of new pharmaceutical agents and crop protection chemicals. The compound 6-Amino-2-bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine stands out due to its potential role in developing next-generation therapeutics and sustainable agrochemicals. Its incorporation into drug candidates has shown promise in addressing challenges related to drug resistance and environmental impact, which are currently hot topics in scientific communities.

From a synthetic chemistry perspective, the presence of multiple reactive sites in 6-Amino-2-bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine allows for diverse functionalization strategies. The bromo group, for instance, facilitates cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of complex heterocyclic frameworks. Meanwhile, the amino group offers opportunities for condensation or acylation reactions, further expanding its utility in medicinal chemistry and material science. Such versatility aligns with the growing trend of green chemistry and atom-economical synthesis, which prioritize efficiency and sustainability.

The compound's CAS No. 1806833-22-6 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Common queries include its synthetic routes, physicochemical properties, and applications in drug discovery. Recent studies highlight its potential in targeting kinase inhibitors and antimicrobial agents, areas of high interest due to the global need for new treatments against infectious diseases and cancer. Additionally, its role in agrochemical innovation is being explored, with researchers investigating its efficacy in developing environmentally friendly pesticides.

Quality control and analytical characterization of 6-Amino-2-bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine are critical for ensuring its suitability in high-value applications. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to verify purity and structural integrity. These methods are essential for meeting the stringent standards required in pharmaceutical manufacturing and regulatory compliance, topics that are increasingly emphasized in industry discussions.

In conclusion, 6-Amino-2-bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1806833-22-6) represents a compelling example of how fluorinated heterocycles are shaping the future of science and technology. Its multifaceted applications, combined with the ongoing demand for innovative solutions in healthcare and agriculture, underscore its importance. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges of our time.